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Compound of Interest

N-Nitrosothiazolidine-4-carboxylic
Compound Name: o
aci

Cat. No.: B027788

An In-depth Technical Guide to the Structure of N-Nitrosothiazolidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive overview of the chemical structure, properties, and
synthesis of N-Nitrosothiazolidine-4-carboxylic acid (NTCA), a compound of interest in food
science, toxicology, and potentially in drug development due to its nature as an N-nitroso
derivative of a cyclic amino acid.

Chemical Structure and Properties

N-Nitrosothiazolidine-4-carboxylic acid is a derivative of the heterocyclic amino acid
thiazolidine-4-carboxylic acid (also known as thioproline). The core structure consists of a five-
membered thiazolidine ring, which contains both a sulfur and a nitrogen atom. The defining
feature of NTCA is the nitroso group (-N=0) attached to the nitrogen atom of the thiazolidine
ring (at position 3). A carboxylic acid group is substituted at position 4 of the ring.[1][2] This
compound is functionally related to alpha-amino acids.[1][2]

The IUPAC name for this compound is 3-nitroso-1,3-thiazolidine-4-carboxylic acid.[1] It is
classified as an organonitrogen and an organooxygen compound.[1]
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Diagram of Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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